Cas no 54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI))
54735-60-3 structure
Product Name:Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
CAS No:54735-60-3
MF:C9H13N3Na2O10P2
MW:431.140685796738
CID:370134
PubChem ID:6453064
Update Time:2025-04-19
Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
- disodium 2'-deoxy-5'-O-{[(hydroxyphosphinato)oxy]phosphinato}cytidine
- Cytidine 5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt
- disodium,[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
- DTXSID80203198
- EINECS 259-311-7
- 2'-Deoxycytidine-5'-diphosphate disodium salt
- 54735-60-3
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- Inchi: 1S/C9H15N3O10P2.2Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(21-8)4-20-24(18,19)22-23(15,16)17;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H2,10,11,14)(H2,15,16,17);;/q;2*+1/p-2/t5-,6+,8+;;/m0../s1
- InChI Key: HFZQGCCJHDHHEP-CDNBRZBRSA-L
- SMILES: P(=O)([O-])(OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+]
Computed Properties
- Exact Mass: 430.98715618g/mol
- Monoisotopic Mass: 430.98715618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 649
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207Ų
Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)) Related Products
- 63-38-7(Cytidine 5'-(trihydrogen diphosphate))
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